Cas no 1361669-97-7 (3-Fluoro-2-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Fluoro-2-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1361669-97-7
• MF: C₁₂H₄Cl₃F₄N
• MW: 344.519474029541
• CID: 4967729
• Update Time: 2025-10-22

3-Fluoro-2-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F4N/c13-7-2-1-6(9(14)10(7)15)11-8(16)3-5(4-20-11)12(17,18)19/h1-4H
• InChI Key： ABDJKYXXBREBIP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=CC(C(F)(F)F)=CN=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 5.4
• Topological Polar Surface Area: 12.9

Additional information on 3-Fluoro-2-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine

Comprehensive Analysis of 3-Fluoro-2-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1361669-97-7)

The compound 3-Fluoro-2-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1361669-97-7) is a highly specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in agrochemicals and pharmaceutical intermediates. This fluorinated pyridine derivative stands out for its combination of halogenated substituents, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals frequently search for information on this compound's synthesis pathways, physicochemical properties, and commercial availability, reflecting its growing importance in specialized chemical markets.

From a structural perspective, the molecule features a pyridine core substituted with three distinct functional groups: a fluoro atom at position 3, a 2,3,4-trichlorophenyl moiety at position 2, and a trifluoromethyl group at position 5. This arrangement creates what chemists refer to as a multifunctional scaffold, capable of participating in various cross-coupling reactions and serving as a building block for more complex molecular architectures. Recent patent literature indicates growing interest in such polyhalogenated compounds for developing novel crop protection agents, particularly as resistance to existing pesticides becomes an increasing concern in modern agriculture.

The thermal stability and lipophilicity of CAS No. 1361669-97-7 make it particularly interesting for formulation scientists working on controlled-release systems. These properties, combined with its electron-withdrawing characteristics due to the multiple halogen atoms, have led to investigations into its potential as a directorate group in metal-catalyzed reactions. Laboratory studies suggest that the steric effects created by the 2,3,4-trichlorophenyl substituent can significantly influence the regioselectivity of subsequent chemical transformations, a feature that synthetic chemists are keen to exploit.

In the context of green chemistry initiatives, there's growing discussion about the environmental profile of polyfluorinated compounds like this one. While the trifluoromethyl group enhances metabolic stability in many applications, researchers are actively exploring biodegradation pathways and eco-friendly alternatives to certain halogenated intermediates. This dual focus on performance and sustainability makes CAS No. 1361669-97-7 a relevant case study in the evolving field of sustainable chemical design.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy (particularly 19F NMR for the fluorine atoms), mass spectrometry, and X-ray crystallography when single crystals can be obtained. The distinctive chemical shift patterns observed in its proton NMR spectrum provide valuable diagnostic information about the electronic environment created by the various substituents. Quality control protocols for commercial samples often specify limits for related substances and residual solvents, reflecting the compound's use in high-value applications.

From a commercial standpoint, suppliers typically offer CAS No. 1361669-97-7 with varying levels of purity grades, from technical grade for bulk applications to HPLC-grade for research purposes. The global market for such fine chemicals has seen steady growth, driven by demand from contract research organizations and specialty chemical manufacturers. Current industry trends suggest increasing interest in custom synthesis services for derivatives of this halogenated pyridine, particularly for applications requiring structure-activity relationship studies.

Safety considerations for handling this material focus on standard laboratory precautions appropriate for organic compounds of its class. While not classified as hazardous under major regulatory systems, proper personal protective equipment including chemical-resistant gloves and eye protection is recommended when working with the substance in powder or solution form. Material safety data sheets typically emphasize the importance of adequate ventilation and avoidance of dust formation during handling operations.

Looking toward future applications, patent analysis reveals growing interest in using 3-Fluoro-2-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine as a precursor for electronic materials, particularly in the development of organic semiconductors and charge transport materials. The compound's ability to influence molecular packing through its halogen interactions makes it a candidate for functional material design. Additionally, its hydrogen bond acceptor capabilities, conferred by the pyridine nitrogen and fluoro substituents, are being explored in crystal engineering applications.

For researchers considering working with this compound, it's worth noting that several synthetic methodologies have been published for its preparation, ranging from traditional cross-coupling approaches to more modern catalytic systems. The choice of synthetic route often depends on the desired scale of production and the availability of starting materials. Recent literature highlights innovations in atom economy and waste minimization in the synthesis of such multifunctional heterocycles, aligning with broader industry trends toward sustainable manufacturing.

In conclusion, 3-Fluoro-2-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine represents a fascinating example of how strategic halogenation can create compounds with valuable and diverse applications. Its combination of fluorine and chlorine substituents on both aromatic systems provides a unique platform for further chemical modification and property optimization. As research continues into halogen-containing compounds across multiple disciplines, this particular pyridine derivative is likely to remain an important reference point and building block in specialty chemical development.